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Compound of Interest

Compound Name: Propanedithioamide

Cat. No.: B1272150

Propanedithioamide: A Technical Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data on propanedithioamide is exceptionally limited.
This guide summarizes the accessible information and, for comparative purposes, includes
data on the related compound, malonodithioamide. All information pertaining to
malonodithioamide is explicitly identified.

Introduction to Propanedithioamide

Propanedithioamide, with the chemical formula CsHeN2Sz, is a dithiated amide derivative of
propane. While its specific applications and biological roles are not extensively documented in
current literature, its structure suggests potential for investigation in various chemical and
pharmaceutical contexts. Thioamides, as a class of compounds, are known for their diverse
biological activities and as versatile intermediates in organic synthesis.

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of propanedithioamide
are scarce. The following table summarizes the currently available information.

Table 1: Physical and Chemical Properties of
Propanedithioamide
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Property Value Source
IUPAC Name Propanedithioamide -

CAS Number 6944-34-9 [CymitQuimica]
Chemical Formula C3HeN2S:2 [CymitQuimica]
Molecular Weight 134.23 g/mol [CymitQuimica]
Appearance Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Solubility Not specified -

Due to the limited data on propanedithioamide, the properties of the closely related
compound, malonodithioamide, are presented below for reference.

ble 2: Physical ies of Malonodithioamid

Property Value Source

CAS Number 108-13-4 [ChemicalBook]
Melting Point 172-175 °C [ChemicalBook]
Boiling Point 191.38 °C (estimate) [ChemicalBook]
Density 1.3516 g/cm3 (estimate) [ChemicalBook]

Experimental Protocols

Specific, validated experimental protocols for the synthesis and analysis of
propanedithioamide are not readily available in published literature. However, general
methods for the synthesis of thioamides can be adapted.

General Synthesis of Thioamides
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A common method for the synthesis of thioamides involves the thionation of the corresponding
amide using a thionating agent such as Lawesson's reagent or phosphorus pentasulfide.

Reaction Scheme:
R-C(=O)NH2z + P4S10 » R-C(=S)NH:
lllustrative Protocol (Adaptable for Propanedithioamide):

» Dissolution: The corresponding diamide of propane (malonamide) is dissolved in an
anhydrous, inert solvent such as toluene or dioxane.

o Addition of Thionating Agent: A stoichiometric amount of Lawesson's reagent or phosphorus
pentasulfide is added to the solution.

o Reaction: The mixture is heated under reflux for several hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled, and the solvent is removed under
reduced pressure. The crude product is then purified, typically by column chromatography on
silica gel.

Spectroscopic Data

No specific spectroscopic data (NMR, IR, Mass Spectrometry) for propanedithioamide has
been found in the public domain. For illustrative purposes, the available spectroscopic data for
malonamide is referenced, which can serve as a comparative baseline for any future
experimental characterization of propanedithioamide. Spectroscopic data for malonamide is
available through chemical suppliers such as ChemicalBook.[1]

Biological Activity

There is no specific information regarding the biological activity or signaling pathways of
propanedithioamide in the current scientific literature. The broader class of thioamides is
known to exhibit a range of biological effects, including antimicrobial and anticancer activities,
but these are highly dependent on the specific molecular structure.
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Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a general workflow for the synthesis and characterization of a
thioamide such as propanedithioamide, which researchers can follow.

Caption: General workflow for the synthesis, characterization, and biological evaluation of a
thioamide.

Conclusion

Propanedithioamide remains a sparsely characterized compound. This guide consolidates the
limited available data and provides a framework for its further investigation by drawing parallels
with related compounds and outlining standard experimental workflows. The potential for
discovering novel properties and applications of propanedithioamide makes it an intriguing
subject for future research endeavors. Drug development professionals are encouraged to
undertake foundational research to elucidate its physicochemical properties and biological
activity to assess its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Malonamide(108-13-4) 1H NMR [m.chemicalbook.com]

» To cite this document: BenchChem. [Physical and chemical properties of
Propanedithioamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272150#physical-and-chemical-properties-of-
propanedithioamide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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